N-benzyl-N-(cyanomethyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-N-(cyanomethyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-benzyl-N-(cyanomethyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide involves the inhibition of various enzymes and proteins essential for the growth and survival of cancer cells, fungi, and bacteria. It has been found to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair, and also to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-benzyl-N-(cyanomethyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide has been found to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and disruption of cell cycle progression. It has also been found to exhibit potent antifungal and antibacterial activities.
Advantages and Limitations for Lab Experiments
The advantages of using N-benzyl-N-(cyanomethyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide in lab experiments include its potent anticancer, antifungal, and antibacterial activities. However, its limitations include its potential toxicity and the need for further studies to determine its optimal dosage and administration.
Future Directions
The future directions for the study of N-benzyl-N-(cyanomethyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide include the development of novel derivatives with improved potency and selectivity, the evaluation of its potential as a therapeutic agent for various diseases, and the investigation of its mechanism of action at the molecular level. Additionally, its potential for use in combination therapy with other anticancer, antifungal, and antibacterial agents should be explored.
Synthesis Methods
The synthesis of N-benzyl-N-(cyanomethyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide involves the reaction of 6-chloro-3-cyanopyridine-2-carboxylic acid with benzylamine and 3,5-dimethyl-1H-pyrazole-1-carboxylic acid in the presence of triethylamine and 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDCI). The resulting product is then treated with cyanomethyl chloride to obtain the final compound.
Scientific Research Applications
N-benzyl-N-(cyanomethyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide has been studied for its potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and biochemistry. It has been found to exhibit anticancer, antifungal, and antibacterial activities.
properties
IUPAC Name |
N-benzyl-N-(cyanomethyl)-6-(3,5-dimethylpyrazol-1-yl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N5O/c1-15-12-16(2)25(23-15)19-9-8-18(13-22-19)20(26)24(11-10-21)14-17-6-4-3-5-7-17/h3-9,12-13H,11,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSGRELJIJJTTFP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=NC=C(C=C2)C(=O)N(CC#N)CC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-N-(cyanomethyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.